Platinum monosulfide

• CAS No.: 12038-20-9
• Molecular Formula: PtS
• Molecular Weight: 227.2 g/mol
• IUPAC Name: sulfanylideneplatinum
• InChI: InChI=1S/Pt.S
• InChI Key: JOKPITBUODAHEN-UHFFFAOYSA-N
• SMILES: S=[Pt]
• physical_description: DryPowde

Description

Platinum monosulfide is a chemical compound composed of platinum and sulfur, with the chemical formula PtS It is a member of the platinum group minerals and is known for its unique physical and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions: Platinum monosulfide can be synthesized through several methods. One common approach involves the direct reaction of platinum and sulfur at high temperatures. The reaction typically occurs in an evacuated silica tube to prevent oxidation and contamination. The reaction conditions often involve temperatures ranging from 950°C to 1100°C .

Industrial Production Methods: In industrial settings, platinum monosulphide is often produced through a metal sulfurization process. This method involves the controlled introduction of sulfur to a platinum-containing substrate, resulting in the formation of a platinum monosulphide film. This process can be scaled up to produce large-area homogeneous films for various applications .

Chemical Reactions Analysis

Types of Reactions: Platinum monosulfide undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxygen or other oxidizing agents at elevated temperatures.

Reduction: Reduction reactions typically involve hydrogen or other reducing agents to convert platinum monosulphide back to its elemental form.

Substitution: Substitution reactions can occur with halogens or other reactive species, leading to the formation of various platinum compounds.

Major Products Formed: The major products formed from these reactions include platinum oxides, elemental platinum, and various platinum halides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Platinum monosulfide has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various chemical reactions, including hydrogenation and dehydrogenation processes.

Biology: this compound nanoparticles have been explored for their potential use in biomedical applications, such as drug delivery and imaging.

Medicine: Due to its biocompatibility and unique properties, platinum monosulphide is being investigated for use in cancer therapy and other medical treatments.

Industry: It is used in the production of electronic devices, sensors, and other advanced materials due to its excellent electrical and thermal conductivity.

Mechanism of Action

The mechanism by which platinum monosulphide exerts its effects is primarily through its interaction with other molecules and materials. In catalytic applications, platinum monosulphide acts as a catalyst by providing active sites for chemical reactions to occur. The molecular targets and pathways involved depend on the specific application, but generally, the compound facilitates the breaking and forming of chemical bonds, leading to the desired reaction outcomes .

Comparison with Similar Compounds

Platinum disulphide (PtS2): Similar to platinum monosulphide but with a different stoichiometry, leading to distinct physical and chemical properties.

Palladium monosulphide (PdS): Shares similar catalytic properties but differs in terms of reactivity and stability.

Nickel monosulphide (NiS): Another transition metal sulphide with different electronic and catalytic properties.

Uniqueness of Platinum Monosulphide: Platinum monosulfide is unique due to its high stability, excellent catalytic properties, and versatility in various applications. Its ability to form homogeneous films and nanoparticles makes it particularly valuable in advanced material science and nanotechnology .